Cas no 87428-52-2 (2-hydroxy-1-(3-methoxyphenyl)ethan-1-one)

• Product Name: 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one
• CAS No: 87428-52-2
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD16165831
• CID: 656358
• PubChem ID: 23505111
• Update Time: 2025-09-19

2-hydroxy-1-(3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-hydroxy-1-(3-methoxyphenyl)-
• 2-hydroxy-1-(3-methoxyphenyl)ethanone
• 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one
• SY130982
• starbld0019549
• 87428-52-2
• AC7045
• A915792
• AKOS011305902
• 6-methoxy-2-hydroxyacetophenone
• 2-hydroxy-3-methoxyacetophenone
• SCHEMBL1305114
• MFCD16165831
• 2-Hydroxy-3 inverted exclamation mark -methoxyacetophenone
• DTXSID00634581

• MDL： MFCD16165831
• Inchi： 1S/C9H10O3/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,10H,6H2,1H3
• InChI Key： FPRVEQAYURPPAI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(CO)=O)=C1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one

Recent Advances in the Study of 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one (CAS: 87428-52-2) in Chemical Biology and Pharmaceutical Research

The compound 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one (CAS: 87428-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the hydroxyl and methoxy functional groups, make it a promising scaffold for drug discovery. Researchers have successfully utilized this compound in the development of novel anti-inflammatory and antioxidant agents, demonstrating its potential in addressing oxidative stress-related diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the compound's mechanism of action in inhibiting pro-inflammatory cytokines. The results indicated that 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one effectively suppresses the NF-κB signaling pathway, thereby reducing inflammation. These findings open new avenues for the development of targeted anti-inflammatory therapies.

Another significant advancement involves the application of this compound in cancer research. Preclinical studies have shown that derivatives of 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one exhibit potent cytotoxic effects against various cancer cell lines, including breast and lung cancer. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its interaction with key cellular proteins, making it a candidate for further investigation in oncology.

Furthermore, recent pharmacokinetic studies have shed light on the compound's bioavailability and metabolic stability. Advanced analytical techniques, such as LC-MS and NMR spectroscopy, have been employed to characterize its metabolic pathways, providing valuable insights for optimizing its therapeutic potential. These studies underscore the importance of 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one as a lead compound in drug development.

In conclusion, the latest research on 2-hydroxy-1-(3-methoxyphenyl)ethan-1-one (CAS: 87428-52-2) highlights its multifaceted role in chemical biology and pharmaceutical sciences. Its anti-inflammatory, antioxidant, and anticancer properties, coupled with its favorable pharmacokinetic profile, position it as a promising candidate for future therapeutic applications. Continued exploration of its mechanisms and derivatives is expected to yield significant breakthroughs in the field.